Cas no 1343243-40-2 (2-(4-Chloro-3-ethylphenoxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(4-Chloro-3-ethylphenoxy)ethane-1-sulfonyl chloride
• CAS No: 1343243-40-2
• MF: C₁₀H₁₂Cl₂O₃S
• MW: 283.171480178833
• CID: 5217643
• PubChem ID: 64198208
• Update Time: 2025-05-20

2-(4-Chloro-3-ethylphenoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-ethylphenoxy)ethane-1-sulfonyl chloride
• Ethanesulfonyl chloride, 2-(4-chloro-3-ethylphenoxy)-

• Inchi： 1S/C10H12Cl2O3S/c1-2-8-7-9(3-4-10(8)11)15-5-6-16(12,13)14/h3-4,7H,2,5-6H2,1H3
• InChI Key： XCGCABAHVNSSBJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC)OCCS(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 300
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Chloro-3-ethylphenoxy)ethane-1-sulfonyl chloride

Introduction to 2-(4-Chloro-3-Ethylphenoxy)ethane-1-Sulfonyl Chloride (CAS No. 1343243-40-2)

The compound 2-(4-Chloro-3-Ethylphenoxy)ethane-1-Sulfonyl Chloride, identified by the CAS number 1343243-40-2, is a highly specialized chemical entity with significant applications in various fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a substituted phenoxy moiety. The presence of the sulfonyl chloride functional group makes it highly reactive, particularly in nucleophilic substitution reactions, which are pivotal in the construction of complex organic molecules.

Recent advancements in synthetic chemistry have highlighted the versatility of this compound as a key intermediate in the synthesis of biologically active molecules, including pharmaceutical agents and agrochemicals. Its ability to act as an electrophilic reagent has been extensively exploited in the formation of sulfonamides, sulfonate esters, and other sulfur-containing compounds. Researchers have demonstrated that the reactivity of 2-(4-Chloro-3-Ethylphenoxy)ethane-1-Sulfonyl Chloride can be fine-tuned by modifying the substituents on the aromatic ring, thereby enabling selective reactivity under mild reaction conditions.

The structural features of this compound, including the electron-withdrawing chlorine substituent and the electron-donating ethyl group on the aromatic ring, play a crucial role in its chemical behavior. The chlorine atom at the para position enhances the electrophilicity of the sulfonyl chloride group, making it more susceptible to nucleophilic attack. Conversely, the ethyl group at the meta position introduces steric hindrance, which can influence both regioselectivity and reaction kinetics. These characteristics make 2-(4-Chloro-3-Ethylphenoxy)ethane-1-Sulfonyl Chloride a valuable tool in asymmetric synthesis and enantioselective reactions.

In terms of synthesis, this compound is typically prepared via a two-step process involving the sulfonation of a substituted phenol followed by conversion to the sulfonyl chloride using thionyl chloride or other suitable reagents. The choice of starting materials and reaction conditions significantly impacts the yield and purity of the final product. Recent studies have explored alternative routes to enhance efficiency and reduce environmental impact, such as using microwave-assisted synthesis or catalytic systems to accelerate reaction rates.

The applications of 2-(4-Chloro-3-Ethylphenoxy)ethane-1-Sulfonyl Chloride extend beyond traditional organic synthesis into emerging areas such as polymer chemistry and materials science. For instance, it has been employed as a building block in the preparation of advanced polymers with tailored properties, including improved thermal stability and mechanical strength. Additionally, its role in click chemistry has been explored, where it serves as an efficient coupling agent for constructing complex molecular architectures.

From an environmental perspective, understanding the fate and transport of this compound is critical for ensuring sustainable chemical practices. Recent research has focused on evaluating its biodegradation pathways under various environmental conditions, with findings suggesting that it undergoes rapid hydrolysis in aqueous environments to form less hazardous byproducts. This information is essential for risk assessment and regulatory compliance in industrial settings.

In conclusion, 2-(4-Chloro-3-Ethylphenoxy)ethane-1-Sulfonyl Chloride (CAS No. 1343243-40-2) stands out as a versatile and valuable chemical entity with wide-ranging applications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool in modern organic synthesis, while ongoing research continues to uncover new avenues for its utilization. As scientific understanding evolves, this compound will undoubtedly play an increasingly important role in advancing both academic research and industrial innovation.